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Compound of Interest

Compound Name: 2-Phenoxypropionyl chloride

CAS No.: 122-35-0

Cat. No.: B089491

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the experimental conditions for

chemical reactions involving 2-phenoxypropionyl chloride. This document includes protocols

for the synthesis of 2-phenoxypropionyl chloride and its subsequent reactions with

nucleophiles, which are crucial steps in the development of various commercial products,

including herbicides and potential drug candidates.

Synthesis of 2-Phenoxypropionyl Chloride
The synthesis of 2-phenoxypropionyl chloride is a fundamental step for its use in further

chemical reactions. The most common method involves the chlorination of 2-phenoxypropionic

acid.

General Reaction Scheme
Caption: General reaction for the synthesis of 2-phenoxypropionyl chloride from 2-

phenoxypropionic acid using thionyl chloride.
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Experimental Protocol: Synthesis from 2-
Phenoxypropionic Acid
This protocol details the synthesis of 2-phenoxypropionyl chloride from 2-phenoxypropionic

acid using a chlorinating agent.

Materials:

2-Phenoxypropionic acid

Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

Anhydrous dichloromethane (DCM) or toluene

Dimethylformamide (DMF) (catalytic amount)

Round-bottom flask

Reflux condenser

Stirring apparatus

Distillation apparatus

Procedure:

In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-

phenoxypropionic acid in an anhydrous organic solvent like dichloromethane or toluene.[1][2]

Add a catalytic amount of dimethylformamide (DMF).

Slowly add the chlorinating agent (e.g., thionyl chloride or oxalyl chloride) to the solution at a

controlled temperature, typically between 0 and 5 °C.[1]

After the addition is complete, allow the reaction mixture to warm to room temperature and

then heat to reflux.[1] The reaction temperature can range from 15-40 °C to 60-70 °C

depending on the specific chlorinating agent and solvent used.[2]
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Monitor the reaction progress using a suitable analytical technique, such as thin-layer

chromatography (TLC) or gas chromatography (GC), until the starting material is fully

consumed.[1] The reaction time is typically between 5 and 7 hours.[2]

Once the reaction is complete, remove the excess solvent and volatile byproducts under

reduced pressure.[2]

The crude 2-phenoxypropionyl chloride can be purified by vacuum distillation.

Summary of Synthesis Conditions
Parameter Condition Source

Starting Material 2-Phenoxypropionic acid [1][2]

Chlorinating Agent
Thionyl chloride, Oxalyl

chloride, POCl₃, PCl₃, PCl₅
[2]

Solvent
Dichloromethane, Toluene,

DMF
[1][2]

Catalyst DMF [1]

Reaction Temperature 15-70 °C [2]

Reaction Time 5-7 hours [2]

Purification Reduced pressure distillation [2]

Reactions of 2-Phenoxypropionyl Chloride
2-Phenoxypropionyl chloride is a reactive acyl chloride that readily undergoes nucleophilic

acyl substitution with various nucleophiles, most notably amines and alcohols, to form amides

and esters, respectively.

Reaction with Amines (Amide Formation)
The reaction of 2-phenoxypropionyl chloride with primary or secondary amines yields N-

substituted 2-phenoxypropionamides. This reaction is fundamental in the synthesis of various

biologically active molecules.
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O O // // C-Cl + R-OH -> C-O-R + HCl | | CH-CH3 CH-CH3 | | O-Ph O-Ph

Caption: Herbicidal mechanism of aryloxyphenoxypropionates.

Experimental Workflow: Synthesis and Reaction of 2-
Phenoxypropionyl Chloride
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Caption: General workflow for synthesis and subsequent reaction.
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Logical Relationship: Drug Discovery Process
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Caption: Drug discovery process for 2-phenoxypropionyl chloride derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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